Cas no 1694306-23-4 (1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-propyl-, ethyl ester)
1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-propyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-propyl-, ethyl ester
-
- Inchi: 1S/C12H20O4/c1-4-6-12(10(13)15-5-2)11(16-12)7-9(8-11)14-3/h9H,4-8H2,1-3H3
- InChI Key: ANXSLTOOTXVQQE-UHFFFAOYSA-N
- SMILES: O1C2(CC(OC)C2)C1(CCC)C(OCC)=O
1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-propyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-699886-0.05g |
ethyl 5-methoxy-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate |
1694306-23-4 | 0.05g |
$1020.0 | 2023-03-10 | ||
| Enamine | EN300-699886-0.1g |
ethyl 5-methoxy-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate |
1694306-23-4 | 0.1g |
$1068.0 | 2023-03-10 | ||
| Enamine | EN300-699886-0.25g |
ethyl 5-methoxy-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate |
1694306-23-4 | 0.25g |
$1117.0 | 2023-03-10 | ||
| Enamine | EN300-699886-0.5g |
ethyl 5-methoxy-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate |
1694306-23-4 | 0.5g |
$1165.0 | 2023-03-10 | ||
| Enamine | EN300-699886-1.0g |
ethyl 5-methoxy-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate |
1694306-23-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-699886-2.5g |
ethyl 5-methoxy-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate |
1694306-23-4 | 2.5g |
$2379.0 | 2023-03-10 | ||
| Enamine | EN300-699886-5.0g |
ethyl 5-methoxy-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate |
1694306-23-4 | 5.0g |
$3520.0 | 2023-03-10 | ||
| Enamine | EN300-699886-10.0g |
ethyl 5-methoxy-2-propyl-1-oxaspiro[2.3]hexane-2-carboxylate |
1694306-23-4 | 10.0g |
$5221.0 | 2023-03-10 |
1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-propyl-, ethyl ester Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-propyl-, ethyl ester
Introduction to 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-propyl-, ethyl ester (CAS No. 1694306-23-4) and Its Applications in Modern Chemical Biology
1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-propyl-, ethyl ester, identified by the CAS number 1694306-23-4, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct spirocyclic framework and functionalized side chains. This compound belongs to the class of oxaspiro compounds, which are known for their versatile biological activities and potential applications in drug discovery. The presence of both an ester group and a methoxy-substituted propyl chain in its molecular structure imparts specific chemical properties that make it a valuable scaffold for further derivatization and investigation.
The spirocyclic core of this compound, consisting of a fused oxygen-containing ring and a hexane backbone, contributes to its rigidity and stability, which are desirable traits in pharmaceutical candidates. The ethyl ester functionality at the 2-position enhances solubility and bioavailability, making it more amenable for biological assays. Additionally, the 5-methoxy-2-propyl substituent introduces hydrophobic interactions and electronic modulation, which can influence receptor binding affinity and metabolic stability.
In recent years, there has been a growing interest in oxaspiro compounds due to their reported bioactivities. For instance, studies have demonstrated that certain oxaspiro derivatives exhibitantimicrobial, anti-inflammatory, and evenanticancer properties. The structural motif of 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-propyl-, ethyl ester aligns with these findings, suggesting potential therapeutic applications. Specifically, the oxygen atom in the spiro ring can engage in hydrogen bonding with biological targets, while the alkyl chains provide steric hindrance that fine-tunes binding interactions.
Recent advancements in computational chemistry have enabled more efficient virtual screening of such compounds for drug-like properties. The molecular mechanics and molecular dynamics simulations of this compound have revealed favorable binding profiles with various protein targets, including enzymes and receptors implicated in human diseases. These simulations not only predict potential pharmacokinetic properties but also guide synthetic modifications to optimize activity.
The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include spirocyclic ring formation via intramolecular cyclization followed by selective functionalization at the carboxylic acid and propyl positions. The introduction of the ethyl ester group is particularly critical, as it balances reactivity with stability for downstream applications such as prodrug development.
From a biological perspective, the 5-methoxy substituent plays a pivotal role in modulating electronic effects across the molecule. This feature has been exploited in designing analogs with enhanced binding affinity or altered pharmacokinetic profiles. Comparative studies with closely related compounds have shown that subtle changes in this region can significantly impact biological activity, underscoring the importance of structural optimization.
The versatility of this compound as a scaffold has also been explored in material science applications beyond traditional pharmaceuticals. For example, its rigid spirocore can serve as a building block for supramolecular assemblies or functional materials due to its ability to form stable intermolecular interactions. Such applications are particularly relevant in developing novel polymers or liquid crystals with tailored properties.
In conclusion,1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-propyl-, ethyl ester (CAS No. 1694306-23-4) represents a promising candidate for further investigation in chemical biology and drug discovery. Its unique structural features combined with reported bioactivities make it an attractive molecule for medicinal chemists seeking to develop new therapeutics. As research continues to uncover novel applications for oxaspiro compounds,this specific derivative is poised to play an important role in addressing unmet medical needs through innovative chemical design.
1694306-23-4 (1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-propyl-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)